Cas no 36903-04-5 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[2,4,6-tribromo-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[2,4,6-tribromo-
• CAS No: 36903-04-5
• MF: C₁₆H₁₂Br₆O₂
• MW: 715.689280509949
• CID: 1480053
• PubChem ID: 19862026
• Update Time: 2025-04-21

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[2,4,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[2,4,6-tribromo-
• 1,3,5-tribromo-2-[4-(2,4,6-tribromophenoxy)butoxy]benzene
• 1,1'-[Butane-1,4-diylbis(oxy)]bis(2,4,6-tribromobenzene)
• SCHEMBL9240974
• DTXSID70600692
• 36903-04-5

• Inchi： 1S/C16H12Br6O2/c17-9-5-11(19)15(12(20)6-9)23-3-1-2-4-24-16-13(21)7-10(18)8-14(16)22/h5-8H,1-4H2
• InChI Key： GKZXHDFDIJVMMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 709.59356
• Monoisotopic Mass: 709.59376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46